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Compound of Interest

Compound Name: Filorexant

Cat. No.: B1672671

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of filorexant, a dual
orexin receptor antagonist (DORA), in sleep research using mouse models. This document
includes quantitative data on dosage and its effects, detailed experimental protocols, and
visualizations of the underlying signaling pathway and experimental workflow.

Introduction

Filorexant (also known as MK-6096) is a potent and selective dual antagonist of orexin
receptor 1 (OX1R) and orexin receptor 2 (OX2R)[1][2][3]. The orexin system, originating in the
lateral hypothalamus, is a key regulator of wakefulness[4][5]. By blocking the activity of orexin
neuropeptides, filorexant promotes sleep, making it a compound of interest for insomnia
research and the development of sleep-modulating therapeutics. Although its clinical
development was discontinued, it remains a valuable tool for preclinical research in sleep
neurobiology.

Quantitative Data

A preclinical study in mice demonstrated the sleep-promoting effects of filorexant. The
following table summarizes the key quantitative findings from this research.
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Signaling Pathway

Filorexant exerts its effects by competitively blocking the binding of orexin A and orexin B to
their respective receptors, OX1R and OX2R, which are G-protein coupled receptors. This
antagonism prevents the downstream signaling cascades that promote and maintain

wakefulness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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